Cas no 313471-24-8 (6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate)
6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate
- 6-oxo-6H,7H,8H,9H,10H-cyclohexa[c]chromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate
- 313471-24-8
- F0398-0699
- 6-OXO-7,8,9,10-TETRAHYDRO-6H-BENZO[C]CHROMEN-3-YL 3-{[(4-METHYLPHENYL)SULFONYL]AMINO}PROPANOATE
- Oprea1_611473
- Oprea1_877084
- EiM07-30140
- EU-0039258
- AKOS016366590
- 6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl 3-(4-methylphenylsulfonamido)propanoate
- (6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl) 3-[(4-methylphenyl)sulfonylamino]propanoate
- UNM000000562201
-
- Inchi: 1S/C23H23NO6S/c1-15-6-9-17(10-7-15)31(27,28)24-13-12-22(25)29-16-8-11-19-18-4-2-3-5-20(18)23(26)30-21(19)14-16/h6-11,14,24H,2-5,12-13H2,1H3
- InChI Key: MZBVZCDIUGAIGE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NCCC(=O)OC1C=CC2=C(C=1)OC(C1CCCCC=12)=O)(=O)=O
Computed Properties
- Exact Mass: 441.12460863g/mol
- Monoisotopic Mass: 441.12460863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 822
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 107Ų
6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0398-0699-2μmol |
6-oxo-6H,7H,8H,9H,10H-cyclohexa[c]chromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate |
313471-24-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0398-0699-5μmol |
6-oxo-6H,7H,8H,9H,10H-cyclohexa[c]chromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate |
313471-24-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0398-0699-10μmol |
6-oxo-6H,7H,8H,9H,10H-cyclohexa[c]chromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate |
313471-24-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0398-0699-1mg |
6-oxo-6H,7H,8H,9H,10H-cyclohexa[c]chromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate |
313471-24-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0398-0699-2mg |
6-oxo-6H,7H,8H,9H,10H-cyclohexa[c]chromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate |
313471-24-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0398-0699-3mg |
6-oxo-6H,7H,8H,9H,10H-cyclohexa[c]chromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate |
313471-24-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0398-0699-4mg |
6-oxo-6H,7H,8H,9H,10H-cyclohexa[c]chromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate |
313471-24-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0398-0699-5mg |
6-oxo-6H,7H,8H,9H,10H-cyclohexa[c]chromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate |
313471-24-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0398-0699-10mg |
6-oxo-6H,7H,8H,9H,10H-cyclohexa[c]chromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate |
313471-24-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate
Introduction to 6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate (CAS No. 313471-24-8)
The compound 6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate, identified by its CAS number 313471-24-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a chromene core and a sulfonamide functional group, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural complexity of this compound makes it a promising candidate for further investigation in various therapeutic areas.
The chromene scaffold is well-documented for its biological activity and has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. The presence of the 6-oxo moiety enhances the electrophilic nature of the chromene ring, making it more susceptible to nucleophilic substitution reactions. This property is particularly useful in the synthesis of derivatives with tailored biological activities. Additionally, the 3-(4-methylbenzenesulfonamido)propanoate side chain introduces a polar and charged region, which can improve solubility and binding affinity to biological targets.
Recent research has highlighted the importance of sulfonamide derivatives in drug discovery. Sulfonamides are known for their ability to interact with enzymes and receptors through hydrogen bonding and ionic interactions. The 4-methylbenzenesulfonamido group in this compound provides a hydrophobic anchor that can enhance binding to specific protein targets. This feature is particularly relevant in the development of small-molecule inhibitors for therapeutic purposes.
The synthesis of 6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The chromene core is typically synthesized through condensation reactions involving resorcinol and diethyl ethoxymethylenemalonate. Subsequent functionalization with the sulfonamide group involves nucleophilic substitution reactions using appropriate sulfonyl chlorides and nucleophiles.
In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory diseases. The combination of the chromene and sulfonamide moieties may contribute to its ability to modulate enzyme activity by competing with natural substrates or by altering enzyme conformation. Further investigation is warranted to elucidate the exact mechanisms of action.
The potential applications of 6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate extend beyond anti-inflammatory therapy. Its structural features make it a versatile scaffold for designing molecules with targeted biological effects. For instance, modifications to the chromene ring or the sulfonamide side chain could lead to derivatives with enhanced potency or selectivity for specific disease pathways.
Advances in computational chemistry have also facilitated the design of novel derivatives of this compound. Molecular modeling techniques can predict binding affinities and interactions with biological targets, allowing researchers to optimize structures before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.
The pharmacokinetic properties of 6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate are also critical considerations in drug development. Factors such as solubility, stability, and metabolic clearance must be evaluated to ensure that the compound reaches its target site effectively and remains active long enough to exert its therapeutic effect. Preliminary data suggest that modifications to the sulfonamide group may improve solubility while maintaining biological activity.
Future research directions include exploring synthetic pathways that enhance yield and scalability while minimizing environmental impact. Green chemistry principles are increasingly being applied in pharmaceutical synthesis to reduce waste and energy consumption. Additionally, investigating the compound's interaction with cellular pathways using advanced imaging techniques could provide insights into its mechanism of action and potential therapeutic applications.
In conclusion,6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate (CAS No. 313471-24-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutic agents. Continued investigation into its synthesis، pharmacology، và pharmacokinetics will likely uncover new opportunities for treating various diseases.
313471-24-8 (6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl 3-(4-methylbenzenesulfonamido)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)